Cas no 93783-15-4 (3,3-Dichloro-2-oxoindoline-5-sulfonyl Chloride)

• Product Name: 3,3-Dichloro-2-oxoindoline-5-sulfonyl Chloride
• CAS No: 93783-15-4
• MF: C₈H₄Cl₃NO₃S
• MW: 300.546257972717
• MDL: MFCD02656521
• CID: 1000097
• PubChem ID: 3022352
• Update Time: 2025-06-25

3,3-Dichloro-2-oxoindoline-5-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3,3-dichloro-2-oxoindoline-5-sulphonyl chloride
• 3,3-dichloro-2-oxo-1H-indole-5-sulfonyl chloride
• 3,3-DICHLORO-2-OXOINDOLINE-5-SULFONYL CHLORIDE
• 3,3-Dichlor-2-oxo-indolin-5-sulfonylchlorid
• 3,3-dichloro-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride
• 3,3-dichloro-2-oxo-indoline-5-sulfonyl chloride
• EINECS 298-221-2
• 3,3-dichloro-2-oxoindoline-5-sulfonylchloride
• 3,3-Dichloro-2-oxoindoline-5-sulfonyl chloride, AldrichCPR
• AKOS001048220
• MFCD02656521
• SCHEMBL6954051
• CS-0223815
• 5-chlorosulfonyl-3,3-dichloro-2-oxindole
• 3,3-dichloro-2-oxoindoline-5-sulphonylchloride
• EN300-11673
• A917108
• DTXSID90239640
• XXQVRYBFEWKZBM-UHFFFAOYSA-N
• NS00039619
• SB65688
• 93783-15-4
• C8H4Cl3NO3S
• BBL021593
• STK894306
• G37111
• 3,3-Dichloro-2-oxoindoline-5-sulfonyl Chloride

• MDL： MFCD02656521
• Inchi： 1S/C8H4Cl3NO3S/c9-8(10)5-3-4(16(11,14)15)1-2-6(5)12-7(8)13/h1-3H,(H,12,13)
• InChI Key： XXQVRYBFEWKZBM-UHFFFAOYSA-N
• SMILES： ClC1(C(NC2C=CC(=CC1=2)S(=O)(=O)Cl)=O)Cl

Computed Properties

• Exact Mass: 298.89800
• Monoisotopic Mass: 298.897747
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6
• XLogP3: 2

Experimental Properties

• Density: 1.84
• Boiling Point: 459.3°C at 760 mmHg
• Flash Point: 231.6°C
• Refractive Index: 1.672
• PSA: 75.11000
• LogP: 3.36250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 3,3-Dichloro-2-oxoindoline-5-sulfonyl Chloride

Comprehensive Overview of 3,3-Dichloro-2-oxoindoline-5-sulfonyl Chloride (CAS No. 93783-15-4)

3,3-Dichloro-2-oxoindoline-5-sulfonyl Chloride (CAS No. 93783-15-4) is a highly specialized chemical intermediate widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its sulfonyl chloride functional group, plays a pivotal role in the synthesis of bioactive molecules. Its unique structure, featuring a dichloro-substituted oxoindoline core, makes it a valuable building block for developing novel therapeutic agents and crop protection chemicals.

In recent years, the demand for 3,3-Dichloro-2-oxoindoline-5-sulfonyl Chloride has surged due to its applications in drug discovery and precision agriculture. Researchers are particularly interested in its potential to create targeted inhibitors for enzymes involved in inflammatory pathways. The compound's reactivity and selectivity have also made it a subject of study in green chemistry initiatives, aligning with the global push for sustainable synthetic methodologies.

The synthesis of 93783-15-4 typically involves multi-step processes that emphasize atom economy and waste minimization – key concerns in modern chemical manufacturing. Analytical techniques like HPLC and NMR spectroscopy are crucial for verifying the purity of this intermediate, especially when used in GMP-compliant pharmaceutical production. The compound's stability profile and storage requirements are frequently discussed topics in research forums, reflecting the practical challenges of working with specialized intermediates.

From a commercial perspective, 3,3-Dichloro-2-oxoindoline-5-sulfonyl Chloride represents a growing segment in the fine chemicals market. Suppliers are increasingly focusing on supply chain resilience and quality consistency to meet the exacting standards of pharmaceutical customers. The compound's patent landscape and regulatory status are active areas of inquiry for businesses looking to develop derivative products.

In laboratory settings, proper handling procedures for 93783-15-4 are essential to ensure researcher safety and compound integrity. The scientific community continues to explore innovative applications for this versatile intermediate, particularly in the development of next-generation therapeutics and specialty agrochemicals. Its role in facilitating structure-activity relationship studies makes it invaluable for medicinal chemistry programs worldwide.

The environmental fate of 3,3-Dichloro-2-oxoindoline-5-sulfonyl Chloride and related compounds has become a significant research focus, with studies examining biodegradation pathways and ecotoxicological profiles. These investigations support the responsible use of chemical intermediates in industrial applications while addressing growing concerns about environmental sustainability in the chemical sector.

Analytical method development for 93783-15-4 remains an active area of research, with scientists working to improve detection sensitivity and quantification accuracy across various matrices. These advancements support quality control in manufacturing and facilitate environmental monitoring efforts where required.

Looking ahead, the scientific community anticipates expanded applications for 3,3-Dichloro-2-oxoindoline-5-sulfonyl Chloride in emerging fields such as bioconjugation chemistry and materials science. The compound's unique structural features continue to inspire innovative research across multiple disciplines, cementing its importance in modern chemical science.